![molecular formula C18H24F3NO2 B5593739 1,9-dioxaspiro[5.5]undec-4-yl{2-[3-(trifluoromethyl)phenyl]ethyl}amine](/img/structure/B5593739.png)
1,9-dioxaspiro[5.5]undec-4-yl{2-[3-(trifluoromethyl)phenyl]ethyl}amine
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Description
Spirocyclic compounds, including 1,9-dioxaspiro derivatives, are of significant interest in organic chemistry due to their complex structure and potential applications in various fields. These compounds often feature in the synthesis of natural products and materials with unique physical and chemical properties.
Synthesis Analysis
The synthesis of polyfunctionalized 2,4-dioxa-8-azaspiro[5.5]undec-9-enes and related compounds can be achieved through domino [2+2+2] cycloaddition reactions. This process involves the reaction of α,β-unsaturated N-arylaldimines, dialkyl but-2-ynedioates, and 2-arylidene Meldrum acids or 2-arylidene-N,N'-dimethylbarbituric acids under specific conditions to yield cis/trans-isomeric spirocompounds with high diastereoselectivity (Liu et al., 2021).
Molecular Structure Analysis
The molecular structure of 2,4-dioxaspiro[5.5]undec-8-enes and their diastereomers has been extensively studied, revealing that these compounds generally exist as 1:1 mixtures of two diastereomers. Advanced spectroscopy techniques, such as 1H NMR, have facilitated the configurational assignment of these isomers, highlighting the intricate stereochemistry inherent to spirocyclic compounds (Bruns et al., 1979).
Chemical Reactions and Properties
Spirocyclic compounds undergo various chemical reactions, showcasing their reactivity and versatility. For example, the synthesis of 2-(1,3-dioxan-2-yl)ethylsulfonyl group as a new versatile protecting and activating group for amine synthesis demonstrates the ability to modify these compounds for specific functional applications (Sakamoto et al., 2006).
Physical Properties Analysis
The physical properties of spirocyclic compounds, including their crystalline structure and thermodynamic characteristics, have been studied to understand their stability and behavior under different conditions. For instance, the crystal structure and thermodynamic properties of a 1,5-dioxaspiro[5.5] derivative coupled with a benzimidazole moiety have been analyzed, revealing insights into its molecular geometry and interactions (Zeng et al., 2021).
Safety and Hazards
properties
IUPAC Name |
N-[2-[3-(trifluoromethyl)phenyl]ethyl]-1,9-dioxaspiro[5.5]undecan-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24F3NO2/c19-18(20,21)15-3-1-2-14(12-15)4-8-22-16-5-9-24-17(13-16)6-10-23-11-7-17/h1-3,12,16,22H,4-11,13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTLNTFBSFXTGLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2(CCOCC2)CC1NCCC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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